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Cat. No.: B1172513 Get Quote

Note on Solvent Yellow 83
Initial searches for the application of Solvent Yellow 83 (CAS No. 12239-75-7) in fluorescence

microscopy did not yield specific protocols, spectral data, or established use cases in biological

imaging. The available information primarily describes its use as a dye in industrial applications

such as inks, wood stains, and paints[1][2][3].

There appears to be a common confusion with Pigment Yellow 83 (CAS No. 5567-15-7), a

diarylide pigment also used in industrial coatings and inks[4][5][6][7][8][9]. While some sources

mention that Pigment Yellow 83 exhibits fluorescence, detailed characterization for microscopy

applications, such as excitation and emission spectra, quantum yield, and photostability, is not

readily available[4][10]. Its primary application remains in the colorant industry[6][8][11].

Given the lack of specific data for Solvent Yellow 83 in fluorescence microscopy, this

document provides detailed application notes and protocols for well-characterized and

commonly used fluorescent dyes for staining cellular organelles, particularly lipid droplets, a

common application for lipophilic dyes.

Alternative Fluorescent Dyes for Cellular Imaging
Several alternative dyes are available for imaging cellular structures like lipid droplets with high

specificity and brightness. These include the BODIPY family of dyes, Nile Red, and various

commercially available proprietary stains.
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Overview of Common Fluorophores for Lipid Droplet
Staining
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Fluorophore
Excitation Max
(nm)

Emission Max (nm) Key Features

BODIPY™ 493/503 ~493 ~503

Bright green

fluorescence, high

quantum yield, but

can have background

signal and limited

photostability.[12]

Nile Red ~552 (in lipids) ~636 (in lipids)

Solvatochromic

properties, bright red

fluorescence in lipid-

rich environments, but

can have broad

emission spectra

leading to crosstalk.

[12]

PC6S 468 535

Green fluorescence,

good for use with

GFP/FITC filter sets,

excellent droplet

selectivity and

intracellular retention.

DBC30 403 468

Blue fluorescence,

suitable for use with

DAPI filter sets,

excellent droplet

selectivity.

LipidSpot™ 488
~430 (can be excited

at 405 or 488)
Green

Rapid and specific

staining of lipid

droplets in live or fixed

cells with minimal

background.[13]

LipidSpot™ 610 ~592 ~638 Red/far-red

fluorescence, suitable
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for multicolor imaging.

[13]

LipiDye™ II Not specified Green

Highly photostable

and suitable for long-

term live-cell imaging

and super-resolution

microscopy (STED).

[14]

Experimental Protocols
Protocol 1: General Staining of Lipid Droplets in
Cultured Cells
This protocol provides a general procedure for staining lipid droplets in adherent mammalian

cells.

Materials:

Fluorescent dye stock solution (e.g., BODIPY™ 493/503, Nile Red, LipidSpot™ dye in

DMSO)

Phosphate-Buffered Saline (PBS)

Culture medium

Coverslips

Microscope slides

Antifade mounting medium

Optional: Hoechst 33342 for nuclear counterstaining

Optional: MitoTracker™ Red for mitochondrial counterstaining

Procedure:
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Cell Culture: Seed cells on sterile glass coverslips in a petri dish or multi-well plate and

culture until they reach the desired confluency.

Induction of Lipid Droplets (Optional): To increase the number and size of lipid droplets,

incubate the cells with oleic acid complexed to BSA in the culture medium for 24 hours.

Staining Solution Preparation: Prepare a working solution of the fluorescent dye in pre-

warmed culture medium or PBS. A typical starting concentration is 1-10 µg/mL.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with warm PBS.

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected

from light. If performing multi-color imaging, other dyes like Hoechst 33342 and

MitoTracker™ Red can be added simultaneously.

Washing:

Remove the staining solution.

Wash the cells two to three times with warm PBS to remove unbound dye[15].

Fixation (Optional):

If imaging fixed cells, remove the final PBS wash and add 4% paraformaldehyde in PBS.

Incubate for 15 minutes at room temperature.

Wash three times with PBS.

Mounting:

Mount the coverslip onto a microscope slide using an antifade mounting medium[15].

Seal the edges of the coverslip with nail polish to prevent drying.
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Imaging:

Observe the stained cells using a fluorescence microscope with the appropriate filter set

for the chosen dye.

Protocol 2: In Vivo Staining of Lipid Droplets in Mouse
Liver
This protocol describes a method for staining lipid droplets in the liver of a live mouse.

Materials:

Fluorescent dye (e.g., PC6S or DBC30)

Anesthesia

Confocal fluorescence microscope

Procedure:

Animal Model: Use a mouse model with induced fatty liver (e.g., fed a choline-deficient,

methionine-restricted, ultra-high-fat diet for one week).

Dye Injection:

Anesthetize the mouse.

Inject 50 nmol of the fluorescent dye (e.g., PC6S or DBC30) into the tail vein.

Incubation: Allow the dye to circulate and accumulate in the liver for 30 minutes.

Surgical Preparation: Perform a laparotomy to expose the liver for imaging.

Imaging:

Observe the liver using a confocal fluorescence microscope with the appropriate excitation

and emission settings.
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For DBC30, use excitation at 405 nm and collect emission between 440–480 nm.

For PC6S, use excitation at 488 nm and collect emission between 500–540 nm.

Diagrams
Experimental Workflow: Cellular Staining
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Seed Cells on Coverslips

Induce Lipid Droplets (Optional)

Prepare Staining Solution

Incubate Cells with Dye
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Fix Cells (Optional)

Mount Coverslip

For Live Cell Imaging

Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for staining lipid droplets in cultured cells.

Logical Relationship: Troubleshooting Poor Staining
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Problem

Potential Causes

Solutions

Weak or No Signal

Low Dye Concentration Insufficient Incubation Time Photobleaching Incorrect Filter Set

Increase Dye Concentration Increase Incubation Time Use Antifade Reagent Verify Filter Specifications
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Caption: Troubleshooting guide for weak fluorescence signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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